Cas no 1706459-90-6 ((2-Amino-4-difluoromethyl-thiazol-5-yl)-acetic acid)

• Product Name: (2-Amino-4-difluoromethyl-thiazol-5-yl)-acetic acid
• CAS No: 1706459-90-6
• MF: C₆H₆F₂N₂O₂S
• MW: 208.185846805573
• CID: 5210590
• Update Time: 2025-11-06

(2-Amino-4-difluoromethyl-thiazol-5-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-Amino-4-difluoromethyl-thiazol-5-yl)-acetic acid

• Inchi： 1S/C6H6F2N2O2S/c7-5(8)4-2(1-3(11)12)13-6(9)10-4/h5H,1H2,(H2,9,10)(H,11,12)
• InChI Key： AOSUXGVESXTLEU-UHFFFAOYSA-N
• SMILES： S1C(CC(O)=O)=C(C(F)F)N=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on (2-Amino-4-difluoromethyl-thiazol-5-yl)-acetic acid

Introduction to (2-Amino-4-Difluoromethyl-Thiazol-5-Yl)-Acetic Acid (CAS No: 1706459-90-6)

The compound (2-Amino-4-Difluoromethyl-Thiazol-5-Yl)-Acetic Acid (CAS No: 1706459-90-6) is a significant molecule in the field of organic chemistry, particularly in the synthesis of bioactive compounds. This compound has garnered attention due to its unique structure and potential applications in drug discovery and material science. The molecule consists of a thiazole ring, which is a five-membered heterocycle containing sulfur and nitrogen atoms, substituted with an amino group at position 2, a difluoromethyl group at position 4, and an acetic acid moiety at position 5.

The thiazole ring is a key structural feature of this compound, contributing to its stability and reactivity. Thiazole derivatives are widely studied for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the difluoromethyl group adds electron-withdrawing effects, which can enhance the compound's reactivity in various chemical reactions. Additionally, the acetic acid group introduces carboxylic acid functionality, enabling further functionalization and bioavailability optimization.

Recent studies have highlighted the potential of (2-Amino-4-Difluoromethyl-Thiazol-5-Yl)-Acetic Acid as a precursor for synthesizing advanced materials with tailored properties. For instance, researchers have explored its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and surface area, making them ideal candidates for gas storage, catalysis, and sensing applications.

In the context of drug discovery, this compound has shown promise as a building block for designing bioactive molecules. Its ability to form hydrogen bonds due to the amino and carboxylic acid groups makes it suitable for interactions with biological targets such as enzymes and receptors. Furthermore, the difluoromethyl group can influence the molecule's lipophilicity and permeability, which are critical factors in drug design.

From a synthetic perspective, (2-Amino-4-Difluoromethyl-Thiazol-5-Yl)-Acetic Acid can be prepared via various routes, including nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient syntheses with improved yields and selectivity. For example, the use of transition metal catalysts has facilitated the formation of the thiazole ring under mild conditions.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide (DMF). Its solubility profile makes it suitable for use in both organic synthesis and analytical techniques like high-performance liquid chromatography (HPLC).

In terms of environmental impact, studies have shown that (2-Amino-4-Difluoromethyl-Thiazol-5-Yl)-Acetic Acid exhibits moderate biodegradability under aerobic conditions. However, further research is required to assess its long-term effects on ecosystems and develop strategies for safe disposal.

Looking ahead, the versatility of this compound positions it as a valuable tool in both academic research and industrial applications. Its ability to serve as a versatile building block for synthesizing complex molecules makes it an essential component in modern chemical toolkits.